Cas no 74815-76-2 (Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)-)

• Product Name: Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)-
• CAS No: 74815-76-2
• MF: C₉H₇Br₂F₃
• MW: 331.955091714859
• CID: 4169338
• PubChem ID: 12601893
• Update Time: 2025-11-02

Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)-
• 1,2-bis(bromomethyl)-4-(trifluoromethyl)benzene
• 74815-76-2
• DTXSID301243321
• 1,2-bis-bromomethyl-4-trifluoromethylbenzene
• DA-03117
• SCHEMBL1018316

• Inchi： 1S/C9H7Br2F3/c10-4-6-1-2-8(9(12,13)14)3-7(6)5-11/h1-3H,4-5H2
• InChI Key： YPTYLQNUERVVHH-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC=C(C(F)(F)F)C=C1CBr

Computed Properties

• Exact Mass: 331.88461Da
• Monoisotopic Mass: 329.88666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)-

Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)- (CAS No. 74815-76-2): Properties, Applications, and Market Insights

Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)- (CAS No. 74815-76-2) is a specialized aromatic compound with unique chemical properties, making it valuable in advanced industrial and research applications. This compound features a benzene ring substituted with two bromomethyl groups and a trifluoromethyl group, which contribute to its reactivity and versatility. The presence of both bromomethyl and trifluoromethyl functionalities enhances its utility in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)- allows it to serve as a key intermediate in organic synthesis. Researchers and manufacturers frequently employ this compound in cross-coupling reactions, nucleophilic substitutions, and other transformative processes. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are gaining attention for their stability and bioactivity in drug discovery. This aligns with current trends in medicinal chemistry, where fluorinated motifs are increasingly explored for their potential in treating diseases such as cancer and neurological disorders.

In the field of materials science, Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)- is used to synthesize polymers and liquid crystals with enhanced thermal and chemical resistance. The incorporation of fluorine atoms into polymeric structures improves their performance in extreme environments, making them suitable for aerospace, electronics, and energy storage applications. This compound’s ability to act as a building block for high-performance materials positions it as a critical component in next-generation technologies.

From an industrial perspective, the demand for Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)- is driven by its role in producing specialty chemicals. Companies engaged in fine chemical synthesis often seek this compound for its reliability and efficiency in multi-step reactions. Additionally, its compatibility with green chemistry principles—such as atom economy and reduced waste—makes it an attractive choice for sustainable manufacturing processes. This aspect resonates with the growing emphasis on environmentally friendly practices in the chemical industry.

Market trends indicate a steady rise in the adoption of fluorinated and brominated compounds, with Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)- being no exception. The pharmaceutical sector, in particular, is a significant consumer, leveraging its properties to develop novel therapeutics. Furthermore, advancements in synthetic methodologies, such as flow chemistry and catalytic processes, are expected to enhance the accessibility and applications of this compound in the coming years.

For researchers and procurement specialists, understanding the specifications and handling requirements of Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)- is essential. Proper storage conditions, solubility characteristics, and reactivity profiles must be considered to ensure optimal performance in laboratory and industrial settings. Suppliers often provide technical data sheets detailing these parameters, aiding in safe and effective utilization.

In summary, Benzene, 1,2-bis(bromomethyl)-4-(trifluoromethyl)- (CAS No. 74815-76-2) is a versatile and high-value chemical with broad applications across multiple industries. Its unique structural features and compatibility with modern synthetic techniques make it indispensable in the development of innovative products. As scientific and industrial demands evolve, this compound is poised to play an even more prominent role in shaping the future of chemistry and technology.